3-Chloro-5-(cyanomethyl)picolinonitrile

• Molecular Formula: C8H4ClN3
• Molecular Weight: 177.59 g/mol
• IUPAC Name: 3-chloro-5-(cyanomethyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C8H4ClN3/c9-7-3-6(1-2-10)5-12-8(7)4-11/h3,5H,1H2
• InChI Key: FTOSLANGPYLFSE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)C#N)CC#N

Description

3-Chloro-5-(cyanomethyl)picolinonitrile is a useful research compound. Its molecular formula is C8H4ClN3 and its molecular weight is 177.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloro-5-(chloromethyl)picolinonitrile (from the previous step) in DMSO (0.2 M) was added sodium cyanide (1.25 eq). The reaction mixture was heated at 130° C. under microwave irradiation. The reaction mixture taken up in water and EtOAc, and extracted with EtOAc. Organic phases were dried over anhydrous Na2SO4, and concentrated. Flash chromatography (silica gel, 20-50% EtOAc in hexanes) of the crude afforded 3-chloro-5-(cyanomethyl)picolinonitrile.